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Compound of Interest

Compound Name: Diethyl allylmalonate

Cat. No.: B1584534 Get Quote

Essential Safety and Handling Guide for Diethyl
Allylmalonate
This guide provides critical safety and logistical information for the proper handling and

disposal of Diethyl allylmalonate in a laboratory setting. Adherence to these procedures is

essential for ensuring the safety of all personnel.

Chemical and Physical Properties

Property Value Reference

CAS Number 2049-80-1 [1][2]

Molecular Formula C10H16O4 [1]

Molecular Weight 200.23 g/mol [1]

Appearance Clear Liquid [1]

Odor Odorless [1]

Boiling Point
222 - 223 °C / 431.6 - 433.4 °F

@ 760 mmHg
[1]

Flash Point 92 °C / 197.6 °F [1]

Specific Gravity 1.010 [1]
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Hazard Identification and Personal Protective Equipment (PPE)

Diethyl allylmalonate is classified as a combustible liquid that causes skin irritation, serious

eye irritation, and may cause respiratory irritation.[1][2][3] It is crucial to use appropriate

personal protective equipment (PPE) to minimize exposure.

Hazard Required PPE

Skin Irritation
Wear appropriate protective gloves and clothing

to prevent skin exposure.[1]

Eye Irritation

Wear appropriate protective eyeglasses or

chemical safety goggles as described by

OSHA's eye and face protection regulations in

29 CFR 1910.133 or European Standard

EN166.[1][4]

Respiratory Irritation

Use only outdoors or in a well-ventilated area.[1]

[2] If ventilation is inadequate, a NIOSH or

European Standard EN 149 approved respirator

should be used.[4]

Combustible Liquid
Keep away from heat, sparks, open flames, and

hot surfaces.[1][2]

Operational Plan: Step-by-Step Handling Procedure

A systematic approach is critical when working with Diethyl allylmalonate. The following

workflow outlines the necessary steps from preparation to post-handling.
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Preparation

Handling

Post-Handling & Cleanup

Work Area Preparation:
- Ensure good ventilation.

- Confirm eyewash and safety shower are accessible.

Gather PPE:
- Safety goggles/glasses.

- Chemical-resistant gloves.
- Lab coat.

Gather Materials:
- Diethyl allylmalonate container.

- Spill kit with inert absorbent material.

Don all required PPE.

Proceed to handling

Dispense Chemical:
- Ground and bond containers when transferring.

- Avoid generating mists or vapors.

Perform experimental work in a well-ventilated area.

Decontaminate:
- Wipe down work surfaces.

- Wash hands and exposed skin thoroughly.

Complete work

Doff PPE correctly to avoid contamination.

Click to download full resolution via product page

Figure 1. A logical workflow for the safe handling of Diethyl allylmalonate.
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Experimental Protocol: Handling and Use

Preparation:

Ensure the work area, preferably a chemical fume hood, is well-ventilated.[1][4]

Verify that an eyewash station and safety shower are readily accessible.[1]

Assemble all necessary PPE: chemical safety goggles, appropriate protective gloves, and

a lab coat.[1][4]

Have a spill kit with inert absorbent material (e.g., sand, vermiculite) readily available.[4][5]

Handling:

Put on all required personal protective equipment before handling the chemical.[1]

When transferring Diethyl allylmalonate, ensure containers are grounded and bonded to

prevent static discharge.[4]

Carefully dispense the required amount, avoiding splashing and the generation of aerosols

or mists.[2]

Keep the container tightly closed when not in use and store it in a cool, dry, and well-

ventilated place.[1][6]

Post-Handling:

After use, thoroughly wash your hands and any exposed skin with soap and water.[1][2]

Decontaminate all work surfaces.

Remove PPE in a manner that avoids self-contamination.

Disposal Plan

Proper disposal of Diethyl allylmalonate and any contaminated materials is crucial to prevent

environmental contamination and ensure safety.
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Waste Collection:

Collect all waste, including unused Diethyl allylmalonate and any contaminated materials

(e.g., absorbent pads, gloves, paper towels), in a designated and properly labeled

hazardous waste container.[1]

The container should be kept tightly closed and stored in a well-ventilated area, away from

incompatible materials such as acids, bases, and reducing agents.[1]

Disposal Procedure:

Dispose of the chemical waste through an approved waste disposal plant.[1][2] Do not

pour it down the drain.[7]

Follow all local, state, and federal regulations for hazardous waste disposal.

Emergency Procedures

Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15

minutes.[1] Remove contact lenses if present and easy to do. Continue rinsing and seek

medical attention.[2]

Skin Contact: Wash off immediately with plenty of soap and water.[1] If skin irritation occurs,

get medical advice.[2] Remove and wash contaminated clothing before reuse.[2]

Inhalation: Move the victim to fresh air and keep them at rest in a position comfortable for

breathing.[1] If you feel unwell, seek medical attention.[7]

Ingestion: Do NOT induce vomiting. Clean mouth with water and drink plenty of water

afterward.[8] Seek immediate medical assistance.[1]

Spill: In case of a spill, remove all sources of ignition.[1] Absorb the spill with an inert material

(e.g., sand, silica gel, acid binder) and place it into a suitable container for chemical waste.[4]

[5] Ensure adequate ventilation.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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